Cas no 15184-95-9 (Benzenemethanamine,N,N-dimethyl-3-nitro-)

• Product Name: Benzenemethanamine,N,N-dimethyl-3-nitro-
• CAS No: 15184-95-9
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 149059
• PubChem ID: 308050
• Update Time: 2025-06-03

Benzenemethanamine,N,N-dimethyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N,N-dimethyl-3-nitro-
• N,N-dimethyl-1-(3-nitrophenyl)methanamine
• N,N-dimethyl-3-nitrobenzylamine
• N,N-dimethyl-3-nitrophenylmethanamine
• 15184-95-9
• (3-nitrophenyl)-N,N-dimethylmethanamine
• AKOS005216494
• NSC-207807
• N-(3-nitrophenylmethyl)dimethylamine
• CS-0208290
• SCHEMBL1097545
• IGGSKKPPZAJIFN-UHFFFAOYSA-N
• BS-31039
• DTXSID90308688
• BP-20194
• NSC207807
• F83028
• Dimethyl-(3-nitrobenzyl)-amine
• DB-308795
• Benzenemethanamine, N,N-dimethyl-3-nitro-
• benzylamine, N,N-dimethyl-3-nitro-

• Inchi： 1S/C9H12N2O2/c1-10(2)7-8-4-3-5-9(6-8)11(12)13/h3-6H,7H2,1-2H3
• InChI Key： IGGSKKPPZAJIFN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)CN(C)C)=O

Computed Properties

• Exact Mass: 180.09000
• Monoisotopic Mass: 180.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Density: 1.141
• Boiling Point: 259.9°C at 760 mmHg
• Flash Point: 111°C
• Refractive Index: 1.555
• PSA: 49.06000
• LogP: 2.17960

Additional information on Benzenemethanamine,N,N-dimethyl-3-nitro-

Benzenemethanamine, N,N-Dimethyl-3-Nitro: A Comprehensive Overview

Benzenemethanamine, N,N-Dimethyl-3-Nitro, also known by its CAS number 15184-95-9, is a compound of significant interest in various chemical and pharmaceutical applications. This compound is a derivative of benzene, with a methanamine group substituted at the para position and a nitro group at the meta position. The presence of these functional groups imparts unique chemical properties, making it a valuable molecule in research and industry.

The structure of Benzenemethanamine, N,N-Dimethyl-3-Nitro consists of a benzene ring with three substituents: an amino group (-NH2) at the para position, a nitro group (-NO2) at the meta position, and two methyl groups (-CH3) attached to the amino nitrogen. This configuration results in a molecule with both basic and acidic characteristics due to the amine and nitro functionalities. The compound is typically synthesized through nucleophilic aromatic substitution or other aromatic substitution reactions, depending on the specific conditions required for the reaction.

Recent studies have highlighted the potential of Benzenemethanamine, N,N-Dimethyl-3-Nitro in drug design and development. Its unique electronic properties make it an attractive candidate for use as a building block in medicinal chemistry. For instance, researchers have explored its role in creating bioisosteres for existing drugs, which can enhance pharmacokinetic properties such as solubility and bioavailability. Additionally, the compound has shown promise in targeting specific receptors and enzymes involved in various diseases, including cancer and neurodegenerative disorders.

In terms of chemical synthesis, Benzenemethanamine, N,N-Dimethyl-3-Nitro serves as an intermediate in the production of more complex molecules. Its ability to undergo further functionalization allows chemists to modify its structure to suit specific applications. For example, the nitro group can be reduced to an amine group under controlled conditions, providing access to additional reactive sites for further reactions. This versatility makes it a valuable tool in organic synthesis.

The physical properties of Benzenemethanamine, N,N-Dimethyl-3-Nitro are also noteworthy. It is typically a crystalline solid with a melting point around 150°C. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various laboratory techniques, including chromatography and spectroscopy.

From an environmental perspective, understanding the behavior of Benzenemethanamine, N,N-Dimethyl-3-Nitro in different ecosystems is crucial. Recent research has focused on its biodegradation pathways and potential toxicity to aquatic organisms. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through oxidative mechanisms. However, further investigation is needed to fully understand its environmental impact and ensure safe handling practices.

In conclusion, Benzenemethanamine, N,N-Dimethyl-3-Nitro (CAS 15184-95-9) is a versatile compound with diverse applications across multiple fields. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery and organic synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.